Cas no 136833-36-8 (5-Chloro-2,4-dinitrobenzoic acid)

• Product Name: 5-Chloro-2,4-dinitrobenzoic acid
• CAS No: 136833-36-8
• MF: C₇H₃ClN₂O₆
• MW: 246.561520814896
• MDL: MFCD00091829
• CID: 91755
• PubChem ID: 3727860
• Update Time: 2025-04-18

5-Chloro-2,4-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,4-dinitrobenzoic acid
• 3-Chloro-4,6-dinitrobenzoicacid
• 2,4-Dinitro-5-chlorobenzoic acid
• 136833-36-8
• 3-CHLORO-4,6-DINITROBENZOIC ACID
• Benzoic acid, 5-chloro-2,4-dinitro-
• SCHEMBL12898268
• 5-CHLORO-2,4-DINITROBENZOICACID
• DTXSID20395602
• FT-0701605
• AKOS005449056
• AS-62444
• CS-0253776
• F11835
• VVQOEJCXWMGEJG-UHFFFAOYSA-N
• MFCD00091829
• SCHEMBL2977714
• AMY10106
• STK377452
• DB-063176

• MDL： MFCD00091829
• Inchi： 1S/C7H3ClN2O6/c8-4-1-3(7(11)12)5(9(13)14)2-6(4)10(15)16/h1-2H,(H,11,12)
• InChI Key： VVQOEJCXWMGEJG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96800
• Monoisotopic Mass: 245.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Color/Form: Grayish yellow crystalline powder
• Density: 1.791
• Melting Point: 180-182°C
• Boiling Point: 429.8°C at 760 mmHg
• Flash Point: 213.7°C
• Refractive Index: 1.666
• PSA: 128.94000
• LogP: 2.90100
• Solubility: Not determined

5-Chloro-2,4-dinitrobenzoic acid Security Information

• Hazard Category Code： 20/21/22-36/37/38-42/43
• Safety Instruction： S28
• Safety Term：S28-36/37/39-45
• Risk Phrases：R20/21/22